2,2'-Dithiobishexanoic acid
Overview
Description
2,2'-Dithiobishexanoic acid, also known as this compound, is a useful research compound. Its molecular formula is C12H22O4S2 and its molecular weight is 294.4 g/mol. The purity is usually 95%.
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Properties
CAS No. |
22414-91-1 |
|---|---|
Molecular Formula |
C12H22O4S2 |
Molecular Weight |
294.4 g/mol |
IUPAC Name |
2-(1-carboxypentyldisulfanyl)hexanoic acid |
InChI |
InChI=1S/C12H22O4S2/c1-3-5-7-9(11(13)14)17-18-10(12(15)16)8-6-4-2/h9-10H,3-8H2,1-2H3,(H,13,14)(H,15,16) |
InChI Key |
MWPDZNLNSAHLMK-UHFFFAOYSA-N |
SMILES |
CCCCC(C(=O)O)SSC(CCCC)C(=O)O |
Canonical SMILES |
CCCCC(C(=O)O)SSC(CCCC)C(=O)O |
| 22414-91-1 | |
Related CAS |
22414-93-3 (calcium salt[1:1]) |
Synonyms |
2,2'-disulfanediyldihexanoic acid 2,2'-disulfohexanoic acid 2,2'-disulfohexanoic acid, calcium (1:1) salt 2,2'-dithiobis-hexanoic acid, alpha,alpha-dithiocaproic acid calcium-2,2'-disulfohexanoate ES 914 hexanoic acid, 2,2'-dithiobis- Lipexal Berna |
Origin of Product |
United States |
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